Cas no 2764000-39-5 (rac-2-{[(3S,4R)-1-[(tert-butoxy)carbonyl]-4-ethynylpyrrolidin-3-yl]oxy}acetic acid)

• Product Name: rac-2-{[(3S,4R)-1-[(tert-butoxy)carbonyl]-4-ethynylpyrrolidin-3-yl]oxy}acetic acid
• CAS No: 2764000-39-5
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 6603469
• PubChem ID: 165487114
• Update Time: 2025-06-30

rac-2-{[(3S,4R)-1-[(tert-butoxy)carbonyl]-4-ethynylpyrrolidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{[(3S,4R)-1-[(tert-butoxy)carbonyl]-4-ethynylpyrrolidin-3-yl]oxy}acetic acid
• 2764000-39-5
• EN300-37385136

• Inchi： 1S/C13H19NO5/c1-5-9-6-14(12(17)19-13(2,3)4)7-10(9)18-8-11(15)16/h1,9-10H,6-8H2,2-4H3,(H,15,16)/t9-,10-/m1/s1
• InChI Key： ZZOLMMSCRGBXPF-NXEZZACHSA-N
• SMILES： O(CC(=O)O)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C#C

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-2-{[(3S,4R)-1-[(tert-butoxy)carbonyl]-4-ethynylpyrrolidin-3-yl]oxy}acetic acid

Racemic 2-{[(3S,4R)-1-(tert-butoxycarbonyl)-4-ethynylpyrrolidin-3-yl]oxy}acetic Acid: A Comprehensive Overview

Racemic 2-{[(3S,4R)-1-(tert-butoxycarbonyl)-4-ethynylpyrrolidin-3-yl]oxy}acetic acid, commonly referred to by its CAS number 2764000-39-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers in drug discovery, materials science, and synthetic chemistry. Recent advancements in chemical synthesis and computational modeling have further highlighted its versatility and applicability in modern scientific research.

The structure of this compound is notable for its tert-butoxycarbonyl (Boc) protecting group, which plays a crucial role in peptide synthesis and organic transformations. The presence of an ethynyl group introduces alkyne functionality, enabling the exploration of click chemistry applications such as the formation of stable cycloadducts. Additionally, the pyrrolidine ring contributes to the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent studies have focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods have not only improved the efficiency of production but also enhanced the purity and scalability of the compound. Researchers have also explored its reactivity under various conditions, revealing its potential as an intermediate in the construction of bioactive molecules.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its stereochemistry, particularly the (3S,4R) configuration, is critical in determining its interactions with biological systems. Computational studies using molecular docking and dynamics simulations have provided insights into its binding modes and pharmacokinetic properties, further underscoring its potential as a lead compound in drug development.

The environmental impact of this compound has also been a topic of recent research. Studies on its biodegradation pathways and toxicity profiles have been conducted to ensure sustainable practices in its production and application. Efforts are ongoing to develop eco-friendly synthesis routes that minimize waste and energy consumption.

In conclusion, racemic 2-{[(3S,4R)-1-(tert-butoxycarbonyl)-4-ethynylpyrrolidin-3-yl]oxy}acetic acid (CAS No. 2764000-39-5) represents a multifaceted compound with diverse applications across scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool in both academic research and industrial innovation.